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Compound of Interest

Compound Name: Pentryl

CAS No.: 4481-55-4

Cat. No.: B1208548

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is for academic and research purposes only. The

synthesis, handling, and use of explosive materials are extremely dangerous and should only

be undertaken by trained professionals in a controlled and legally sanctioned environment.

Introduction
Pentryl, chemically known as 2-[Nitro(2,4,6-trinitrophenyl)amino]ethanol nitrate, is a high

explosive that has historically seen use as a base charge in detonators.[1] As a member of the

aromatic nitroamine family, it possesses a combination of energetic functional groups—nitro,

nitrate, and nitramine—on a single molecule, contributing to its powerful explosive properties.

[2] These notes provide a summary of its characteristics and protocols for its evaluation,

comparing it with other common secondary explosives.

Physicochemical and Explosive Properties
The properties of Pentryl are best understood in comparison to other well-characterized

secondary explosives used in detonator trains, such as Tetryl, Trinitrotoluene (TNT), and
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Pentaerythritol tetranitrate (PETN).

Property Pentryl Tetryl TNT PETN

Chemical Name

2-[Nitro(2,4,6-

trinitrophenyl)ami

no]ethanol nitrate

2,4,6-

Trinitrophenylmet

hylnitramine

2-Methyl-1,3,5-

trinitrobenzene

2,2-

Bis[(nitrooxy)met

hyl]propane-1,3-

diyl dinitrate

CAS Number 4481-55-4 479-45-8 118-96-7 78-11-5

Molecular

Formula
C₈H₆N₆O₁₁ C₇H₅N₅O₈ C₇H₅N₃O₆ C₅H₈N₄O₁₂

Molecular Weight 362.17 g/mol 287.15 g/mol 227.13 g/mol 316.14 g/mol

Appearance
Small, cream-

colored crystals

Yellow crystalline

solid

Pale yellow solid

(crystals or

flakes)

White crystalline

solid

Crystal Density 1.82 g/cm³ 1.71 g/cm³ 1.654 g/cm³[3] 1.77 g/cm³

Melting Point

129°C (with

slight

decomposition)

129.5°C 80.1°C[4] 141.3°C[1]

Detonation

Velocity

~5000 m/s (at

0.80 g/cm³)

7,570 m/s (at

1.71 g/cm³)[2][5]

6,900 m/s (at

1.60 g/cm³)[3][5]

8,400 m/s (at 1.7

g/cm³)[1]

Heat of

Explosion
372.4 kcal/mol

Not readily

available

~1080 kcal/kg

(4.519 kJ/kg)[3]

~1390 kcal/kg

(5810 kJ/kg)[1]

Note: Detonation velocity is highly dependent on the density of the pressed explosive.

Performance Characteristics
The performance of a base charge is critical for reliably initiating the main explosive charge.

Standardized tests are used to quantify an explosive's power and brisance (shattering effect).
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Performanc
e Test

Pentryl Tetryl TNT Picric Acid PETN

Trauzl Lead

Block Test
15.8 cm³ 13.8 cm³ 12.2 cm³ 12.4 cm³ 52.3 cm³

Lead Block

Compression

Test

18.5 mm 16.6 mm 14.8 mm 16.4 mm
Not directly

compared

Data sourced from Davis, T. L. (1943). The Chemistry of Powder and Explosives.[6]

The data indicates that Pentryl exhibits greater power in the Trauzl test and a stronger

shattering effect in the lead block compression test compared to Tetryl, TNT, and Picric Acid,

making it a potent option for a base charge.[6]

Experimental Protocols
Detailed experimental protocols for handling and testing Pentryl are not widely published due

to its nature. The following are generalized protocols for common explosive performance tests

that have been applied to Pentryl.

Protocol 1: Trauzl Lead Block Test
Objective: To measure the relative strength (power) of an explosive by quantifying the

expansion of a cavity in a standardized lead block.

Materials:

Standard Trauzl lead block (200 mm height, 200 mm diameter) with a central borehole (125

mm deep, 25 mm diameter).[7]

10-gram sample of Pentryl, carefully weighed.

Tinfoil or aluminum foil.[8]

Standard detonator (e.g., No. 8).
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Sand for stemming.[7]

Water and a graduated cylinder or burette for volume measurement.

Remote firing system and appropriate safety enclosure (blast chamber).

Procedure:

Carefully wrap the 10 g sample of Pentryl in tinfoil.

Insert a standard detonator into the center of the Pentryl sample.

Place the entire charge assembly into the borehole of the Trauzl lead block.

Fill the remaining empty space in the borehole with dry sand, tamping it gently to secure the

charge.[8]

Place the prepared block in a secure blast chamber.

Connect the detonator to the remote firing system.

Evacuate the area to a safe distance.

Initiate the detonation.

After ensuring the area is safe, retrieve the lead block.

Carefully measure the volume of the newly expanded cavity by filling it with water from a

graduated cylinder or burette.

The final volume, minus the initial borehole volume, is recorded as the Trauzl number in

cubic centimeters (cm³).[7]

Protocol 2: Lead Block Compression Test (Hess Test)
Objective: To determine the brisance (shattering power) of an explosive by measuring the

compression of a lead cylinder.

Materials:
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Standardized lead cylinder (e.g., 64 mm long).[6]

Steel base plate.

50-gram sample of Pentryl.[6]

Standard detonator.

Calipers for precise measurement.

Remote firing system and blast chamber.

Procedure:

Measure the initial height of the lead cylinder with high-precision calipers.

Place the lead cylinder on the steel base plate inside the blast chamber.

Carefully place the 50 g sample of Pentryl directly on top of the lead cylinder.

Insert a standard detonator into the Pentryl charge.

Connect the detonator to the remote firing system.

Evacuate the area to a safe distance.

Initiate the detonation.

After ensuring the area is safe, retrieve the compressed lead cylinder.

Measure the final height of the cylinder.

The brisance is reported as the difference between the initial and final heights in millimeters

(mm), representing the amount of compression.

Visualizations
Detonator Assembly and Explosive Train
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A detonator functions by creating a rapid transition from a small initial stimulus to a powerful

detonation wave. This is achieved through an "explosive train," where a highly sensitive

primary explosive initiates a less sensitive but more powerful secondary explosive, the base

charge.

Detonator Assembly

Initiation Signal
(Electric Spark / Shock / Flame)

Primary Explosive
(e.g., Lead Azide, DDNP)

Initiates

Base Charge
(Pentryl)

Detonates

Main Explosive Charge
(e.g., TNT, Composition B)

Initiates Main Detonation

Click to download full resolution via product page

Caption: Logical flow of the explosive train in a detonator using Pentryl as the base charge.

Experimental Workflow for Performance Evaluation
The evaluation of Pentryl's suitability as a base charge involves a series of standardized tests

to characterize its key performance metrics.
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Caption: Workflow for the evaluation of Pentryl's explosive performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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